Cas no 100427-77-8 (Urea,N-(2-chloroethyl)-N'-[2-(hydroxymethyl)-6-methylphenyl]-)

• Product Name: Urea,N-(2-chloroethyl)-N'-[2-(hydroxymethyl)-6-methylphenyl]-
• CAS No: 100427-77-8
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• CID: 183407
• PubChem ID: 57842
• Update Time: 2025-04-19

Urea,N-(2-chloroethyl)-N'-[2-(hydroxymethyl)-6-methylphenyl]- Chemical and Physical Properties

Names and Identifiers

• Urea,N-(2-chloroethyl)-N'-[2-(hydroxymethyl)-6-methylphenyl]-
• NSC 162276
• 1-(2-chloroethyl)-3-[2-(hydroxymethyl)-6-methylphenyl]urea
• NSC-162276
• NSC162276
• DTXSID60143265
• 1-(2-Chloroethyl)-3-(2-hydroxymethyl-6-methylphenyl)urea
• Urea, 1-(2-chloroethyl)-3-(2-hydroxymethyl-o-tolyl)-
• 100427-77-8
• BENZYL ALCOHOL, 3-METHYL-2-(2-CHLOROETHYL)UREIDO-

• Inchi： 1S/C11H15ClN2O2/c1-8-3-2-4-9(7-15)10(8)14-11(16)13-6-5-12/h2-4,15H,5-7H2,1H3,(H2,13,14,16)
• InChI Key： LJWISXRVXBWEAU-UHFFFAOYSA-N
• SMILES： ClCCNC(NC1C(C)=CC=CC=1CO)=O

Computed Properties

• Exact Mass: 242.08235
• Monoisotopic Mass: 242.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 61.36